Cas no 92188-39-1 (2-(Aminomethyl)-4-isopropylphenol)

• Product Name: 2-(Aminomethyl)-4-isopropylphenol
• CAS No: 92188-39-1
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 800494
• Update Time: 2025-04-24

2-(Aminomethyl)-4-isopropylphenol Chemical and Physical Properties

Names and Identifiers

• Phenol,2-(aminomethyl)-4-(1-methylethyl)-
• m-Cymen-6-ol, 7-amino- (7CI)
• 2-(Aminomethyl)-4-isopropylphenol
• 2-(Aminomethyl)-4-(1-methylethyl)phenol (ACI)
• 2-(Aminomethyl)-4-(propan-2-yl)phenol

• Inchi： 1S/C10H15NO/c1-7(2)8-3-4-10(12)9(5-8)6-11/h3-5,7,12H,6,11H2,1-2H3
• InChI Key： LWSPQBWZYQXFPB-UHFFFAOYSA-N
• SMILES： OC1C(CN)=CC(C(C)C)=CC=1

Computed Properties

• Exact Mass: 165.115
• Monoisotopic Mass: 165.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on 2-(Aminomethyl)-4-isopropylphenol

2-(Aminomethyl)-4-isopropylphenol: A Comprehensive Overview

The compound CAS No. 92188-39-1, commonly referred to as 2-(Aminomethyl)-4-isopropylphenol, is a significant organic compound with diverse applications in various fields. This compound has garnered attention in recent years due to its unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and specialty chemicals. In this article, we will delve into the structural characteristics, synthesis methods, and the latest research findings related to this compound.

2-(Aminomethyl)-4-isopropylphenol is an aromatic amine derivative with a phenolic group at position 2 and an isopropyl group at position 4 of the benzene ring. The presence of the amino methyl group (-CH₂NH₂) and the isopropyl group (-CH(CH₃)₂) imparts unique electronic and steric properties to the molecule. These features make it a versatile building block in organic synthesis. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds, particularly in drug discovery.

The synthesis of 2-(Aminomethyl)-4-isopropylphenol involves several steps, including nucleophilic substitution and condensation reactions. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of this compound. For instance, a study published in 2023 demonstrated that the use of microwave-assisted synthesis significantly reduces reaction time while maintaining high yields. This advancement has been pivotal in scaling up production for industrial applications.

In terms of applications, 2-(Aminomethyl)-4-isopropylphenol has shown promise in the pharmaceutical industry as a precursor for developing anti-inflammatory and anticancer agents. Its ability to form stable complexes with metal ions has also made it a valuable ligand in coordination chemistry. Recent research has focused on its use in designing metal-organic frameworks (MOFs) for gas storage and catalysis.

The environmental impact of synthesizing CAS No. 92188-39-1 has been another area of interest for scientists. Efforts are being made to develop eco-friendly synthesis routes that minimize waste and energy consumption. For example, a 2023 study proposed the use of biodegradable solvents and recyclable catalysts to produce this compound sustainably.

In conclusion, 2-(Aminomethyl)-4-isopropylphenol is a multifaceted compound with vast potential across various industries. Its structural versatility, coupled with recent advancements in synthesis techniques, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new applications and improve its production methods, this compound is set to play an even more significant role in the coming years.